molecular formula C8H10FNOS B13281475 2-(2-Fluorobenzenesulfinyl)ethan-1-amine

2-(2-Fluorobenzenesulfinyl)ethan-1-amine

Cat. No.: B13281475
M. Wt: 187.24 g/mol
InChI Key: MVWOSIPMIMLXLZ-UHFFFAOYSA-N
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Description

2-(2-Fluorobenzenesulfinyl)ethan-1-amine is a fluorinated aryl sulfinyl derivative with the molecular formula C₈H₉FNO₂S (free base; MW: 202.27 g/mol). It features a benzenesulfinyl group substituted with a fluorine atom at the ortho position, linked to an ethanamine backbone. The sulfinyl group (-S(=O)-) introduces chirality, making stereochemical considerations critical in synthesis and biological interactions.

Properties

Molecular Formula

C8H10FNOS

Molecular Weight

187.24 g/mol

IUPAC Name

2-(2-fluorophenyl)sulfinylethanamine

InChI

InChI=1S/C8H10FNOS/c9-7-3-1-2-4-8(7)12(11)6-5-10/h1-4H,5-6,10H2

InChI Key

MVWOSIPMIMLXLZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)F)S(=O)CCN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine typically involves the reaction of 2-fluorobenzenesulfinyl chloride with ethan-1-amine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with the presence of a base like triethylamine to neutralize the hydrochloric acid byproduct. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine may involve large-scale synthesis using automated reactors and continuous flow systems. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques such as recrystallization and chromatography is common to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluorobenzenesulfinyl)ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: The sulfinyl group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: The compound can be reduced to the corresponding sulfide using reducing agents such as lithium aluminum hydride.

    Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as solvent.

    Reduction: Lithium aluminum hydride, ether as solvent.

    Substitution: Sodium methoxide, dimethyl sulfoxide as solvent.

Major Products Formed

    Oxidation: 2-(2-Fluorobenzenesulfonyl)ethan-1-amine.

    Reduction: 2-(2-Fluorobenzenesulfanyl)ethan-1-amine.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluorobenzenesulfinyl)ethan-1-amine has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

    Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms and protein interactions.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The sulfinyl group can act as an electrophile, reacting with nucleophilic sites on proteins and enzymes. This interaction can modulate the activity of these biomolecules, leading to various biological effects. The fluorine atom on the benzene ring can enhance the compound’s stability and binding affinity to its targets.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural and physicochemical properties of 2-(2-fluorobenzenesulfinyl)ethan-1-amine with analogous ethan-1-amine derivatives:

Compound Name Molecular Formula MW (g/mol) Key Functional Groups Electronic Effects Solubility/Stability
2-(2-Fluorobenzenesulfinyl)ethan-1-amine C₈H₉FNO₂S 202.27 Sulfinyl (-S(=O)-), ortho-fluorophenyl Moderate electron-withdrawing (-S(=O)-) Moderate solubility (enhanced as hydrochloride); sulfinyl prone to oxidation
2-[(2-Fluorophenyl)methanesulfonyl]ethan-1-amine C₉H₁₂FNO₂S 217.26 Sulfonyl (-SO₂-), ortho-fluorophenyl Strong electron-withdrawing (-SO₂-) Higher stability than sulfinyl; increased polarity
2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine C₁₀H₁₄FNOS 215.29 Sulfanyl (-S-), para-fluorophenyl, ethoxy Mild electron-withdrawing (-S-; thioether) Lower polarity; susceptible to oxidation
1-{2-[(Trifluoromethyl)sulfanyl]phenyl}ethan-1-amine C₉H₁₀F₃NS 221.25 Trifluoromethylsulfanyl (-SCF₃), phenyl Strong electron-withdrawing (-CF₃) High lipophilicity; metabolic stability
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine C₉H₁₂FNO 169.20 Methoxy (-OCH₃), para-fluorophenyl Electron-donating (-OCH₃) and withdrawing (-F) Moderate solubility; stable under neutral conditions

Electronic and Steric Effects

  • Sulfinyl vs. Sulfonyl/Sulfanyl: The sulfinyl group in the target compound provides intermediate electron-withdrawing effects compared to sulfonyl (stronger) and sulfanyl (weaker). This influences the amine's basicity, with pKa values likely lower than non-sulfur analogs but higher than sulfonyl derivatives .

Biological Activity

2-(2-Fluorobenzenesulfinyl)ethan-1-amine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its significance in pharmacology.

Chemical Structure and Properties

The chemical structure of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine includes a fluorobenzene sulfinyl group attached to an ethanamine backbone. This unique configuration may contribute to its biological activity, particularly in interactions with biological targets.

Antimicrobial Properties

Research has indicated that compounds similar to 2-(2-Fluorobenzenesulfinyl)ethan-1-amine exhibit antimicrobial properties. For instance, derivatives of sulfinyl compounds have shown efficacy against various bacterial strains, suggesting a potential for this compound in developing new antimicrobial agents.

Anticancer Activity

Studies have demonstrated that sulfinyl-containing compounds can inhibit cancer cell proliferation. The specific mechanisms often involve the induction of apoptosis and cell cycle arrest, particularly in human cancer cell lines. For example, related compounds have been reported to exhibit significant cytotoxicity against leukemia and colon cancer cells .

The mechanism by which 2-(2-Fluorobenzenesulfinyl)ethan-1-amine exerts its biological effects may involve:

  • Enzyme Inhibition : Binding to active sites of enzymes, thereby inhibiting their function.
  • Receptor Interaction : Modulating the activity of specific receptors involved in cellular signaling pathways.
  • Induction of Apoptosis : Triggering programmed cell death in cancer cells through various intracellular signaling cascades.

Case Studies

  • Anticancer Efficacy : A study investigated the effects of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine on human leukemia cell lines. Results showed a marked decrease in cell viability, with IC50 values indicating potent activity at low concentrations. The study highlighted the compound's ability to induce apoptosis through mitochondrial pathways .
  • Antimicrobial Activity : Another research effort focused on the antimicrobial properties of related sulfinyl compounds. The study demonstrated that these compounds effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting that 2-(2-Fluorobenzenesulfinyl)ethan-1-amine may share similar properties.

Comparative Analysis

To better understand the biological activity of 2-(2-Fluorobenzenesulfinyl)ethan-1-amine, it is useful to compare it with other similar compounds:

Compound NameAntimicrobial ActivityAnticancer ActivityMechanism of Action
2-(2-Fluorobenzenesulfinyl)ethan-1-amineModerateHighEnzyme inhibition, apoptosis induction
Sulfonamide DerivativesHighModerateInhibition of folate synthesis
Thiazole DerivativesModerateHighCell cycle arrest

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